Cas no 2227802-60-8 (rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine
• CAS No: 2227802-60-8
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6233375
• PubChem ID: 165711248
• Update Time: 2025-11-06

rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine
• 2227802-60-8
• EN300-1988419

• Inchi： 1S/C10H10ClNO2/c11-7-1-5(6-3-8(6)12)2-9-10(7)14-4-13-9/h1-2,6,8H,3-4,12H2/t6-,8+/m0/s1
• InChI Key： MCZQKNCXKDQDQH-POYBYMJQSA-N
• SMILES： ClC1=C2C(=CC(=C1)[C@@H]1C[C@H]1N)OCO2

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine

Recent Advances in the Study of rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine (CAS: 2227802-60-8)

The compound rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine (CAS: 2227802-60-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral cyclopropylamine derivative has been identified as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have focused on its stereoselective synthesis, pharmacological profiling, and mechanism of action, shedding light on its promising role in drug discovery.

Recent research has demonstrated that rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine exhibits notable affinity for serotonin receptors, particularly the 5-HT_2C subtype. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound serves as a crucial building block for the development of selective 5-HT_2C agonists, which show potential in treating obesity and psychiatric disorders. The study highlighted the importance of the cyclopropylamine moiety in conferring both metabolic stability and receptor selectivity to the final drug candidates.

In terms of synthetic approaches, significant progress has been made in the asymmetric synthesis of this compound. A recent publication in Organic Letters (2024) described an efficient enzymatic resolution method that allows for the production of both enantiomers with high optical purity (>99% ee). This advancement is particularly important as the (1R,2S) enantiomer has shown superior pharmacological activity compared to its counterpart. The developed synthetic route also addresses previous challenges in the large-scale production of this intermediate, making it more accessible for pharmaceutical development.

Pharmacokinetic studies of rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine have revealed favorable properties, including good blood-brain barrier penetration and acceptable metabolic stability. These characteristics make it an attractive scaffold for CNS drug development. Current research efforts are focusing on structural modifications to further optimize its pharmacological profile while maintaining the advantageous properties of the core structure.

The compound has also shown promise in preclinical models of neurodegenerative diseases. Recent findings presented at the 2024 International Conference on Alzheimer's and Parkinson's Diseases demonstrated that derivatives of this scaffold exhibit neuroprotective effects in cellular models of protein aggregation, suggesting potential applications in the treatment of these disorders. However, further studies are needed to fully elucidate its mechanism of action in these contexts.

From a safety perspective, preliminary toxicological assessments indicate that rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine has a favorable profile at therapeutic doses, with no significant off-target effects observed in comprehensive receptor screening panels. This selectivity enhances its potential as a lead compound for further development.

In conclusion, recent research on rac-(1R,2S)-2-(7-chloro-1,3-dioxaindan-5-yl)cyclopropan-1-amine (CAS: 2227802-60-8) has significantly advanced our understanding of its synthetic accessibility, pharmacological properties, and therapeutic potential. The compound's unique structural features and promising biological activities position it as a valuable scaffold for the development of novel CNS-targeting therapeutics. Future research directions will likely focus on expanding its applications to other therapeutic areas and optimizing its drug-like properties through rational structural modifications.